Cas no 2418722-03-7 (3-(Aminomethyl)-5-azido-2,4,6-trimethylphenyl sulfurofluoridate)

• Product Name: 3-(Aminomethyl)-5-azido-2,4,6-trimethylphenyl sulfurofluoridate
• CAS No: 2418722-03-7
• MF: C₁₀H₁₃FN₄O₃S
• MW: 288.298623800278
• CID: 5679514
• PubChem ID: 165769854
• Update Time: 2025-07-02

3-(Aminomethyl)-5-azido-2,4,6-trimethylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2418722-03-7
• EN300-26631123
• 3-(aminomethyl)-5-azido-2,4,6-trimethylphenyl sulfurofluoridate
• 3-(Aminomethyl)-5-azido-2,4,6-trimethylphenyl sulfurofluoridate

• Inchi： 1S/C10H13FN4O3S/c1-5-8(4-12)6(2)10(18-19(11,16)17)7(3)9(5)14-15-13/h4,12H2,1-3H3
• InChI Key： FYNPAQVYCMPMNG-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=C(C)C(=C(C)C(CN)=C1C)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 288.06923963g/mol
• Monoisotopic Mass: 288.06923963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(Aminomethyl)-5-azido-2,4,6-trimethylphenyl sulfurofluoridate

Introduction to 3-(Aminomethyl)-5-azido-2,4,6-trimethylphenyl sulfurofluoridate (CAS No. 2418722-03-7)

3-(Aminomethyl)-5-azido-2,4,6-trimethylphenyl sulfurofluoridate is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2418722-03-7, represents a fascinating intersection of fluorine chemistry and azide functionalization, making it a valuable intermediate in the development of novel therapeutic agents. The presence of both an aminomethyl group and an azido substituent on a trimethylphenyl backbone introduces multiple reactive sites, enabling diverse chemical transformations that are highly relevant to modern drug discovery.

The structural features of this compound make it particularly interesting for researchers exploring advanced synthetic methodologies. The sulfurofluoridate moiety, while not commonly encountered in natural products, offers unique electronic and steric properties that can be leveraged to modulate the reactivity and selectivity of the molecule. This has led to its investigation as a potential building block for more complex scaffolds in pharmaceutical design.

In recent years, there has been growing interest in the application of azido-containing compounds due to their utility in transition-metal-catalyzed cross-coupling reactions, such as the well-known Sonogashira and Buchwald-Hartwig couplings. The 5-azido group in 3-(Aminomethyl)-5-azido-2,4,6-trimethylphenyl sulfurofluoridate serves as an excellent handle for such transformations, allowing for the introduction of aryl or vinyl groups at specific positions with high precision. This capability is particularly valuable in constructing biaryl systems or conjugated polymers that are often found in drug molecules and materials with photophysical properties.

The aminomethyl substituent further enhances the synthetic utility of this compound by providing a nucleophilic site for condensation reactions or further functionalization. This dual reactivity—combining electrophilic and nucleophilic characteristics—makes it an attractive candidate for constructing complex molecular architectures through sequential transformations. Such flexibility is increasingly sought after in medicinal chemistry, where modular approaches allow for rapid diversification of chemical libraries.

From a computational chemistry perspective, the trimethylphenyl ring imparts steric hindrance and electronic modulation that can influence the binding affinity of derived molecules to biological targets. Advanced molecular modeling studies have begun to explore how variations around this core can optimize interactions with proteins or enzymes. The incorporation of fluorine into the sulfurofluoridate group adds another layer of tunability, as fluorine atoms are known to affect metabolic stability and pharmacokinetic profiles significantly.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to their potential applications in treating neurological disorders, cancer, and infectious diseases. For instance, recent studies have demonstrated that azido-functionalized aromatic compounds can serve as precursors for bioconjugation strategies, enabling targeted drug delivery systems. The 3-(Aminomethyl) group allows for facile coupling with biomolecules such as peptides or carbohydrates, which could enhance bioavailability or tissue-specific targeting.

Moreover, the unique electronic properties of the sulfurofluoridate moiety have been investigated for their potential role in modulating redox processes within cells. This has sparked interest in its use as a prodrug or a component of redox-sensitive therapeutics. Such applications are particularly relevant in oncology, where manipulating cellular redox states can selectively induce apoptosis in tumor cells while sparing healthy tissues.

In synthetic organic chemistry, 3-(Aminomethyl)-5-azido-2,4,6-trimethylphenyl sulfurofluoridate has been employed as a key intermediate in multi-step syntheses aimed at producing complex heterocycles. The combination of azide and amine functionalities allows for iterative functionalization via reductive amination or copper-catalyzed cycloadditions with alkynes or allenes. These reactions are pivotal in constructing nitrogen-containing heterocycles that are prevalent in biologically active molecules.

The growing body of research on this compound underscores its importance as a versatile building block in modern synthetic strategies. As computational power increases and machine learning models become more sophisticated, virtual screening techniques are being applied to identify novel derivatives with enhanced pharmacological properties. This synergy between experimental synthesis and computational prediction is accelerating the discovery pipeline for next-generation therapeutics.

The industrial production of such specialized compounds requires careful optimization to ensure high yields and purity while minimizing waste generation. Green chemistry principles are increasingly being integrated into synthetic protocols involving 3-(Aminomethyl)-5-azido-2,4,6-trimethylphenyl sulfurofluoridate, with efforts focused on solvent selection, catalytic efficiency, and waste reduction strategies. These initiatives align with broader trends toward sustainable pharmaceutical manufacturing.

Future directions for research on this compound may include exploring its role in polymer science and materials engineering. The ability to incorporate reactive handles like azides into aromatic systems opens up possibilities for designing functional polymers with tailored properties—such as stimuli-responsive materials or conductive polymers—that could find applications beyond medicine.

In conclusion,3-(Aminomethyl)-5-azido-2,4,6-trimethylphenyl sulfurofluoridate (CAS No. 2418722-03-7) represents a promising chemical entity with broad utility across multiple disciplines. Its unique structural features—combining an amine group、an azido substituent、and a trimethylphenyl core—position it as a valuable tool for synthetic chemists、medicinal chemists、and materials scientists alike。As research continues to uncover new applications，this compound is poised to play an increasingly significant role in advancing scientific discovery and technological innovation.